2-((2-(sec-butyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-phenylpropanamide

• IUPAC Name: 2-[(2-butan-2-yl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-phenylpropanamide
• InChI: InChI=1S/C23H24N4O2S/c1-4-14(2)19-22(29)27-20(26-19)17-12-8-9-13-18(17)25-23(27)30-15(3)21(28)24-16-10-6-5-7-11-16/h5-15,19H,4H2,1-3H3,(H,24,28)
• InChI Key: SGQOIHDZIWSVBW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SC(C)C(=O)NC4=CC=CC=C4
• Molecular Formula: C23H24N4O2S
• Molecular Weight: 420.5 g/mol
• CAS No.: 1217718-67-6

Description

“2-((2-(sec-butyl)-3-oxo-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)-N-phenylpropanamide” is a chemical compound with the molecular formula C24H27N5O4S2. It has an average mass of 513.632 Da and a monoisotopic mass of 513.150452 Da.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H17N3O3S/c1-16(2,3)22-13(21)9-23-15-17-11-7-5-4-6-10(11)14-18-12(20)8-19(14)15/h4-8,20H,9H2,1-3H3. This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

• Synthesis and Biological Activities : Quinazolinone derivatives, including those similar to the specified compound, have been synthesized and evaluated for their biological activities. For example, Ivachtchenko et al. (2002) explored the synthesis of benzimidazo[1,2-c]quinazoline derivatives, which are of interest due to their potential biological activities, such as antihypertensive effects and alpha 1-adrenoceptor antagonism (Ivachtchenko, Kovalenko, & Drushlyak, 2002).

• Pharmacological Activity as Alpha 1-Adrenoceptor Antagonists : Chern et al. (1993) reported on derivatives of 2,3-dihydroimidazo[1,2-c]quinazolin as potent and selective alpha 1-adrenoceptor antagonists, offering potential as antihypertensive agents. These findings indicate the therapeutic significance of such compounds in cardiovascular diseases (Chern et al., 1993).

• Anticancer and Antibacterial Activity : Berest et al. (2011) studied novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, demonstrating significant in vitro anticancer and antibacterial activities. This underscores the potential of such compounds in developing new treatments for cancer and bacterial infections (Berest et al., 2011).

• Potential as Bronchodilators : Bahekar and Rao (2001) investigated 5-alkyl-2,3-dihydroimidazo[1,2-c]quinazolines and their derivatives for potential bronchodilator activity. They found that these compounds exhibited significant bronchodilatory activity, which could be relevant for respiratory diseases (Bahekar & Rao, 2001).

• Antimicrobial and Antioxidant Potential : Kumar et al. (2011) explored the antimicrobial and antioxidant potential of 2,3-disubstituted quinazoline-4(3H)-ones, indicating the broad scope of these compounds in fighting infections and oxidative stress (Kumar et al., 2011).